2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)propanamide

• IUPAC Name: 2-[1-(4-methylphenyl)tetrazol-5-yl]sulfanyl-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C17H18N6O3S2/c1-11-3-7-14(8-4-11)23-17(20-21-22-23)27-12(2)16(24)19-13-5-9-15(10-6-13)28(18,25)26/h3-10,12H,1-2H3,(H,19,24)(H2,18,25,26)
• InChI Key: HDCQUFJDVNVRHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)SC(C)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C17H18N6O3S2
• Molecular Weight: 418.5 g/mol

Description

2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)propanamide is a useful research compound. Its molecular formula is C17H18N6O3S2 and its molecular weight is 418.49. The purity is usually 95%.
BenchChem offers high-quality 2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Applications

A series of 4-({[2, 4-dioxo-2H-chromen-3 (4H)-ylidene] methyl} amino) sulfonamides, obtained through the condensation reaction of 4-hydroxycoumarin with various sulfonamides, displayed significant in-vitro antibacterial activity against both Gram-negative and Gram-positive bacterial strains, as well as in-vitro antifungal activity against various fungal strains. Compounds from this series showed potent cytotoxic activity against Artemia salina, highlighting their potential as antibacterial and antifungal agents with cytotoxic properties (Chohan, Shaikh, Rauf, & Supuran, 2006).

Synthesis and Characterization of Novel Compounds

Research has also focused on the synthesis of new compounds incorporating sulfonamide moieties for various therapeutic applications. For example, novel zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base were synthesized and characterized for their high singlet oxygen quantum yield. These properties are very important for Type II mechanisms in photodynamic therapy, suggesting their significant potential for treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Drug Design and Medicinal Chemistry

The sulfonamide group is a critical functional group in drug design, appearing in many marketed drugs. It is essential for the activity of sulfonamide antibacterials, which are inhibitors of tetrahydropteroic acid synthetase. Despite concerns about hypersensitivity and severe skin rash associated with sulfonamide drugs, recent reviews have clarified the role of the sulfonamide group in medicinal chemistry, illustrating its safety and essentiality in the development of new therapeutic agents (Kalgutkar, Jones, & Sawant, 2010).